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molecular formula C19H13ClN2O2S B8463118 7-(3-Chlorophenyl)-3-(4-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

7-(3-Chlorophenyl)-3-(4-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

Cat. No. B8463118
M. Wt: 368.8 g/mol
InChI Key: GUTRXWJLDDQWFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09260448B2

Procedure details

In the same manner as the synthesis of Compound 1, methyl 3-amino-4-(3-chlorophenyl)thiophene-2-carboxylate (80 mg, 0.3 mmol), triethyl orthoformate (0.66 ml), p-anisidine (68.5 mg, 0.56 mmol), and acetic acid (0.09 ml) were used to give 84 mg (0.23 mmol, 76% yield) of the title compound.
Name
Compound 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl 3-amino-4-(3-chlorophenyl)thiophene-2-carboxylate
Quantity
80 mg
Type
reactant
Reaction Step One
Name
triethyl orthoformate
Quantity
0.66 mL
Type
reactant
Reaction Step One
Name
p-anisidine
Quantity
68.5 mg
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0.09 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
76%

Identifiers

REACTION_CXSMILES
[C:1]1([N:7]2[C:12](=[O:13])[C:11]3[S:14][CH:15]=[C:16]([C:17]4[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=4)[C:10]=3[N:9]=[CH:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.NC1C(C2C=CC=C([Cl:35])C=2)=CSC=1C(OC)=O.C([O:47][CH2:48]C)(OCC)OCC.COC1C=CC(N)=CC=1>C(O)(=O)C>[Cl:35][C:21]1[CH:22]=[C:17]([C:16]2[C:10]3[N:9]=[CH:8][N:7]([C:1]4[CH:6]=[CH:5][C:4]([O:47][CH3:48])=[CH:3][CH:2]=4)[C:12](=[O:13])[C:11]=3[S:14][CH:15]=2)[CH:18]=[CH:19][CH:20]=1

Inputs

Step One
Name
Compound 1
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
Name
methyl 3-amino-4-(3-chlorophenyl)thiophene-2-carboxylate
Quantity
80 mg
Type
reactant
Smiles
NC1=C(SC=C1C1=CC(=CC=C1)Cl)C(=O)OC
Name
triethyl orthoformate
Quantity
0.66 mL
Type
reactant
Smiles
C(OCC)(OCC)OCC
Name
p-anisidine
Quantity
68.5 mg
Type
reactant
Smiles
COC1=CC=C(C=C1)N
Name
acetic acid
Quantity
0.09 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C=C(C=CC1)C1=CSC2=C1N=CN(C2=O)C2=CC=C(C=C2)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.23 mmol
AMOUNT: MASS 84 mg
YIELD: PERCENTYIELD 76%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.